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Compound of Interest

Compound Name: tert-Butyl (S)-(-)-lactate

Cat. No.: B082014 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring

laboratory safety is paramount. This guide provides essential, immediate safety and logistical

information for handling tert-Butyl (S)-(-)-lactate, offering procedural, step-by-step guidance to

foster a secure research environment.

Quick Reference Safety Data
The following table summarizes key quantitative data for tert-Butyl (S)-(-)-lactate, providing a

rapid overview of its physical and chemical properties.

Property Value Citations

Boiling Point
185 - 187 °C / 365 - 368.6 °F

@ 760 mmHg
[1]

Flash Point 71 °C / 159.8 °F [1]

Melting Point -43 °C / -45.4 °F [1]

Vapor Pressure 0.53 mbar @ 20 °C [1]

pH 5-7 (10 g/L aqueous solution) [1]

ACGIH TLV-TWA 5 ppm [2][3]
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Personal Protective Equipment (PPE): Your First
Line of Defense
When handling tert-Butyl (S)-(-)-lactate, a comprehensive PPE strategy is crucial to minimize

exposure and ensure personal safety.

Eye Protection:

Wear safety glasses with side shields or chemical splash goggles.[2][4] Eye and face

protection should comply with OSHA regulations in 29 CFR 1910.133 or European Standard

EN166.[1]

Hand Protection:

Wear chemical protective gloves.[2][5] PVC gloves are a suitable option.[4]

It is recommended to use a glove with a protection class of 5 or higher (breakthrough time

greater than 240 minutes) for prolonged or frequently repeated contact.[4] For brief contact,

a glove with a protection class of 3 or higher (breakthrough time greater than 60 minutes) is

recommended.[4]

Crucially, do NOT use natural rubber, butyl rubber, EPDM, or polystyrene-containing

materials for gloves.[4]

Body Protection:

Wear overalls or a lab coat to prevent skin contact.[4]

In situations with a higher risk of exposure, consider a P.V.C. apron and other protective

clothing.[4]

Respiratory Protection:

Work in a well-ventilated area to avoid inhalation of vapors.[5] Local exhaust ventilation is

typically required.[4]
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If ventilation is inadequate, use appropriate respiratory protection in accordance with NIOSH

guidelines.[2]

Operational Plan: From Receipt to Disposal
A structured operational plan ensures safety at every stage of the chemical's lifecycle in the

laboratory.

1. Receiving and Inspection:

Upon receipt, inspect the container for any signs of damage or leaks.

Verify that the container is properly labeled.

2. Storage:

Store in original, tightly closed containers in a cool, dry, and well-ventilated area.[1][4][5]

Keep away from heat, sparks, open flames, and other sources of ignition.[1][5][6] Smoking

should be prohibited in storage areas.[4][7]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[1][7]

3. Handling and Use:

Avoid all personal contact, including inhalation of vapors.[4]

Ensure adequate ventilation.[1]

Wash hands and any exposed skin thoroughly after handling.[1]

Do not eat, smoke, or drink in areas where the chemical is handled.[7]

4. Disposal:

All waste must be handled in accordance with local, state, and federal regulations.[4][6]

Dispose of the contents and container to an approved waste disposal plant.[1][6]
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It may be necessary to dispose of this chemical as hazardous waste. Contact your state's

Department of Environmental Protection (DEP) or the regional office of the Environmental

Protection Agency (EPA) for specific guidance.[7]

Emergency Procedures: First Aid
In the event of exposure, immediate and appropriate first aid is critical.
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Exposure Route First Aid Procedure Citations

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do.

Continue rinsing. Seek medical

attention if irritation persists.

[1][4][8]

Skin Contact

Immediately remove all

contaminated clothing. Flush

skin with plenty of soap and

water for at least 15 minutes. If

skin irritation occurs, seek

medical advice.

[1][4][9]

Inhalation

Move the victim to fresh air

and keep them at rest in a

position comfortable for

breathing. If not breathing, give

artificial respiration. If

symptoms persist, call a

physician.

[1][4]

Ingestion

Do NOT induce vomiting.

Clean mouth with water and

drink plenty of water

afterwards. If swallowed, the

liquid may be aspirated into

the lungs, which can cause

chemical pneumonitis. Seek

immediate medical attention.

[1][4]

Spill Management Workflow
A clear and logical workflow is essential for responding to a chemical spill effectively and safely.
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Spill Occurs

Assess Spill Size and Hazard
(>500ml or highly toxic?)

Evacuate Area
Call EHS/Emergency Services

Yes

Small Spill Procedure

No

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Control Ignition Sources

Contain Spill
(Use absorbent material like sand, dry lime, or spill pads)

Collect Absorbed Material
(Use non-sparking tools)

Place in Labeled, Sealed Container for Disposal

Clean Spill Area
(Ventilate and wash)

Decontaminate Tools

Dispose of Waste According to Regulations

Procedure Complete

Click to download full resolution via product page

Caption: Workflow for managing a tert-Butyl (S)-(-)-lactate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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